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Compound of Interest

Compound Name: (±)8,9-DiHETrE-d11

Cat. No.: B15545873 Get Quote

Application Note & Protocol

Introduction
Dihydroxyeicosatrienoic acids (DiHETrEs) are biologically active lipid mediators derived from

the metabolism of arachidonic acid. As critical signaling molecules in various physiological and

pathological processes, including inflammation and cardiovascular function, their accurate

quantification in biological matrices is of paramount importance for researchers, scientists, and

drug development professionals. This document provides a detailed protocol for the solid

phase extraction (SPE) of DiHETrEs from biological samples, a crucial step for sample cleanup

and concentration prior to analysis by techniques such as liquid chromatography-mass

spectrometry (LC-MS).

Signaling Pathway of DiHETrE Formation
DiHETrEs are synthesized from arachidonic acid through a multi-enzyme cascade. Initially,

arachidonic acid is released from the cell membrane phospholipids by the action of

phospholipase A2 (PLA2). Subsequently, cytochrome P450 (CYP) epoxygenases metabolize

arachidonic acid to form epoxyeicosatrienoic acids (EETs). These EETs are then hydrolyzed by

soluble epoxide hydrolase (sEH) to yield the corresponding DiHETrEs.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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